Cas no 1235091-26-5 (methyl 4-({(4-tert-butylphenyl)carbamoylamino}methyl)piperidine-1-carboxylate)

• Product Name: methyl 4-({(4-tert-butylphenyl)carbamoylamino}methyl)piperidine-1-carboxylate
• CAS No: 1235091-26-5
• MF: C₁₉H₂₉N₃O₃
• MW: 347.451864957809
• CID: 6031959
• PubChem ID: 49688920
• Update Time: 2025-06-08

methyl 4-({(4-tert-butylphenyl)carbamoylamino}methyl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 4-({(4-tert-butylphenyl)carbamoylamino}methyl)piperidine-1-carboxylate
• AKOS024492187
• 1235091-26-5
• METHYL 4-({[(4-TERT-BUTYLPHENYL)CARBAMOYL]AMINO}METHYL)PIPERIDINE-1-CARBOXYLATE
• F5033-3537
• VU0631377-1
• methyl 4-[[(4-tert-butylphenyl)carbamoylamino]methyl]piperidine-1-carboxylate
• methyl 4-((3-(4-(tert-butyl)phenyl)ureido)methyl)piperidine-1-carboxylate

• Inchi： 1S/C19H29N3O3/c1-19(2,3)15-5-7-16(8-6-15)21-17(23)20-13-14-9-11-22(12-10-14)18(24)25-4/h5-8,14H,9-13H2,1-4H3,(H2,20,21,23)
• InChI Key： TXQWROGEFBKYDW-UHFFFAOYSA-N
• SMILES： O(C)C(N1CCC(CNC(NC2C=CC(=CC=2)C(C)(C)C)=O)CC1)=O

Computed Properties

• Exact Mass: 347.22089180g/mol
• Monoisotopic Mass: 347.22089180g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 445
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 70.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas

Additional information on methyl 4-({(4-tert-butylphenyl)carbamoylamino}methyl)piperidine-1-carboxylate

Methyl 4-({(4-tert-Butylphenyl)carbamoylamino}methyl)piperidine-1-carboxylate (CAS No. 1235091-26-5): An Overview

Methyl 4-({(4-tert-butylphenyl)carbamoylamino}methyl)piperidine-1-carboxylate (CAS No. 1235091-26-5) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the development of novel drugs for the treatment of neurological disorders and cancer.

The chemical structure of methyl 4-({(4-tert-butylphenyl)carbamoylamino}methyl)piperidine-1-carboxylate consists of a piperidine ring linked to a tert-butylphenyl carbamoyl group through an amino methyl bridge. The presence of these functional groups imparts specific pharmacological properties to the molecule, making it an attractive candidate for drug discovery and development.

Recent studies have highlighted the role of methyl 4-({(4-tert-butylphenyl)carbamoylamino}methyl)piperidine-1-carboxylate in modulating neurotransmitter systems, particularly those involving serotonin and dopamine. These neurotransmitters play crucial roles in regulating mood, cognition, and motor function. By selectively interacting with specific receptors, this compound has the potential to alleviate symptoms associated with conditions such as depression, anxiety, and Parkinson's disease.

In addition to its neuropharmacological effects, methyl 4-({(4-tert-butylphenyl)carbamoylamino}methyl)piperidine-1-carboxylate has also been investigated for its anti-cancer properties. Preclinical studies have demonstrated that this compound can inhibit the proliferation of cancer cells by interfering with key signaling pathways involved in cell growth and survival. Specifically, it has shown efficacy against breast cancer and colorectal cancer cell lines, making it a promising lead compound for further development.

The synthesis of methyl 4-({(4-tert-butylphenyl)carbamoylamino}methyl)piperidine-1-carboxylate involves a series of well-defined chemical reactions. The process typically begins with the preparation of the tert-butylphenyl carbamoyl intermediate, followed by its coupling with a piperidine derivative. The final step involves the esterification reaction to form the methyl ester group. This synthetic route is highly reproducible and scalable, facilitating large-scale production for clinical trials and commercial applications.

Clinical trials are currently underway to evaluate the safety and efficacy of methyl 4-({(4-tert-butylphenyl)carbamoylamino}methyl)piperidine-1-carboxylate in human subjects. Preliminary results from phase I trials have shown that the compound is well-tolerated at therapeutic doses, with minimal side effects. These findings provide a strong foundation for advancing to phase II and III trials, where the compound's therapeutic potential will be further assessed.

Beyond its direct therapeutic applications, methyl 4-({(4-tert-butylphenyl)carbamoylamino}methyl)piperidine-1-carboxylate has also been explored as a tool for understanding fundamental biological processes. Its ability to selectively modulate specific receptor subtypes makes it a valuable probe for investigating receptor function and signaling pathways in both healthy and diseased states.

In conclusion, methyl 4-({(4-tert-butylphenyl)carbamoylamino}methyl)piperidine-1-carboxylate (CAS No. 1235091-26-5) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and pharmacological properties make it an attractive candidate for the development of novel therapies targeting neurological disorders and cancer. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical uses, positioning it as a key player in the future landscape of drug discovery.